Cas no 122228-79-9 (1H-Imidazo[4,5-f]quinoxaline,2-ethyl-)

1H-Imidazo[4,5-f]quinoxaline,2-ethyl- structure
122228-79-9 structure
Product Name:1H-Imidazo[4,5-f]quinoxaline,2-ethyl-
CAS No:122228-79-9
MF:C11H10N4
MW:198.22390127182
CID:104548
PubChem ID:14296453
Update Time:2025-04-18

1H-Imidazo[4,5-f]quinoxaline,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazo[4,5-f]quinoxaline,2-ethyl-
    • 1H-Imidazo[4,5-f]quinoxaline,2-ethyl-(9CI)
    • 1-Hexene, 2-ethyl-
    • 2-butyl-1-butene
    • 2-ethyl hexene
    • 2-Ethyl hexene-1
    • 2-ethyl-1-hexene
    • 2-ethyl-1H-imidazo< 4,5-f> quinoxaline
    • 2-Ethyl-hex-1-en
    • 2-Ethylhex-1-ene
    • 3-methyleneheptane
    • EINECS 216-636-9
    • Heptane, 3-methylene-
    • USAF DO-21
    • 122228-79-9
    • 2-Ethyl-1H-imidazo[4,5-f]quinoxaline
    • 2-ethyl-3H-imidazo[4,5-f]quinoxaline
    • Inchi: 1S/C11H10N4/c1-2-9-14-8-4-3-7-10(11(8)15-9)13-6-5-12-7/h3-6H,2H2,1H3,(H,14,15)
    • InChI Key: ZPLNPDCKRNEDCF-UHFFFAOYSA-N
    • SMILES: N1C(CC)=NC2C3C(C=CC1=2)=NC=CN=3

Computed Properties

  • Exact Mass: 198.0907
  • Monoisotopic Mass: 198.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.5Ų

Experimental Properties

  • PSA: 54.46
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